(Z)-ethyl 2-((2-(2-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate

• IUPAC Name: ethyl 2-[[(2Z)-2-[(2-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]propanoate
• InChI: InChI=1S/C20H17FO5/c1-3-24-20(23)12(2)25-14-8-9-15-17(11-14)26-18(19(15)22)10-13-6-4-5-7-16(13)21/h4-12H,3H2,1-2H3/b18-10-
• InChI Key: BXVARRUDFDVRME-ZDLGFXPLSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CC=C3F)O2
• Isomeric SMILES: CCOC(=O)C(C)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CC=C3F)/O2
• Molecular Formula: C20H17FO5
• Molecular Weight: 356.3 g/mol
• CAS No.: 846064-57-1

Description

(Z)-ethyl 2-((2-(2-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)propanoate is a useful research compound. Its molecular formula is C20H17FO5 and its molecular weight is 356.349. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

One key area of application is in the synthesis and structural analysis of related compounds. For instance, the synthesis of fluorine-containing benzo[b]furans through microwave-assisted tandem intramolecular Wittig and Claisen rearrangement reactions highlights the compound's role in generating fluoro-substituted benzo[b]furan derivatives. Such methods are pivotal for developing novel compounds with potential pharmacological activities (Rao et al., 2005).

Chemical Reactions and Intermediates

The compound also plays a role in various chemical reactions, serving as an intermediate for further transformations. Research on the reactions of 3-oxo-2,3-dihydrobenzofuran with alkyl 2-cyano-3-alkoxypropenoate and alkyl 2-alkoxycarbonyl-3-alkoxypropenoate to synthesize pyran derivatives demonstrates its utility in organic synthesis. These reactions produce compounds with Z + E isomers, showcasing the versatility of benzofuran derivatives in synthesizing complex molecular structures (Mérour & Cossais, 1991).

Potential Applications

Moreover, the investigation into the chemiluminescence of benzofuran-2(3H)-one derivatives, including studies on the intermediate formation and reaction kinetics, provides insights into potential applications in analytical chemistry, such as developing sensitive detection methods for various analytes (Ciscato et al., 2014).